4,5-Bis(4-methoxyphenyl)pyrimidin-2-amine
Overview
Description
“4,5-Bis(4-methoxyphenyl)pyrimidin-2-amine” is a chemical compound with the CAS Number: 66521-88-8. It has a molecular weight of 307.35 and its IUPAC name is 4,5-bis(4-methoxyphenyl)-2-pyrimidinamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C18H17N3O2/c1-22-14-7-3-12(4-8-14)16-11-20-18(19)21-17(16)13-5-9-15(23-2)10-6-13/h3-11H,1-2H3,(H2,19,20,21) .Scientific Research Applications
Corrosion Inhibition in Petroleum Steel
4,5-Bis(4-methoxyphenyl)pyrimidin-2-amine (MPA) has been studied for its corrosion inhibition capabilities, particularly for oil well/tubing steel (N80 steel) in acidic environments. Research indicates that MPA shows excellent corrosion mitigation properties, with a high efficiency rate at low dosages. It's observed to adsorb at both cathodic and anodic sites, acting as a mixed-type corrosion inhibitor. Surface studies through SEM, EDX, AFM, FT-IR, and XPS analysis suggest the formation of a protective layer on the steel surface, significantly mitigating corrosion (Sarkar et al., 2020).
Anti-Platelet Activity
A series of 2-substituted 4,5-bis(4-methoxyphenyl)pyrimidines has been synthesized and evaluated as anti-platelet agents. These compounds, especially certain derivatives, have shown potent inhibitory activity in vitro against the formation of malondialdehyde in prostanoids. One specific compound demonstrated significant long-lasting anti-platelet activity in ex vivo studies, surpassing the effectiveness of aspirin in certain tests (Tanaka et al., 1994).
Synthesis and Biological Evaluation
The chemical structure of this compound has been explored in various synthetic processes. These compounds have been characterized by spectral analysis and investigated for various biological activities. The adaptability of this compound for constructing nitrogen heterocyclic compounds and its reaction with different nucleophiles have been of particular interest in recent research (Jadhav et al., 2022).
Antifungal Activity
Derivatives of this compound have been synthesized and evaluated for their antifungal properties. These compounds have shown effectiveness against various fungi, including Aspergillus species. The antifungal efficacy of these compounds suggests potential for development into useful antifungal agents (Jafar et al., 2017).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds, such as 4,6-diarylpyrimidin-2-amine derivatives, have been shown to inhibit aurora kinase a (aurka), a protein that plays a crucial role in cell division .
Mode of Action
It’s known that similar compounds interact with their targets by binding to them and inhibiting their activity . For instance, certain 4,6-diarylpyrimidin-2-amine derivatives have been shown to inhibit AURKA activity, reducing its phosphorylation .
Biochemical Pathways
The inhibition of aurka by similar compounds can affect the cell cycle, particularly the transition from the g2 phase to the m phase .
Result of Action
Similar compounds have been shown to cause the accumulation of cells in the g2/m phase of the cell cycle and trigger apoptosis, a form of programmed cell death .
Properties
IUPAC Name |
4,5-bis(4-methoxyphenyl)pyrimidin-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2/c1-22-14-7-3-12(4-8-14)16-11-20-18(19)21-17(16)13-5-9-15(23-2)10-6-13/h3-11H,1-2H3,(H2,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJRQTTSLEOJRQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN=C(N=C2C3=CC=C(C=C3)OC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701327915 | |
Record name | 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701327915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49666173 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
66521-88-8 | |
Record name | 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701327915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.